3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H20FN3O2/c1-20(26,15-6-4-3-5-7-15)13-22-19(25)18-12-17(23-24(18)2)14-8-10-16(21)11-9-14/h3-12,26H,13H2,1-2H3,(H,22,25)
• InChI Key: LRPWJGVAMRDMTP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)F)(C3=CC=CC=C3)O
• Molecular Formula: C20H20FN3O2
• Molecular Weight: 353.4 g/mol
• CAS No.: 1396637-82-3

Description

3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H20FN3O2 and its molecular weight is 353.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

3-(4-fluorophenyl)-N-(2-hydroxy-2-phenylpropyl)-1-methyl-1H-pyrazole-5-carboxamide, a compound with potential biological and medicinal applications, has been explored in various scientific studies focusing on its synthesis, characterization, and biological activities. For instance, studies on the synthesis of novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives have demonstrated their potential in medicinal chemistry due to their significant cytotoxic activities against various cancer cell lines. These compounds, including related pyrazole derivatives, have been synthesized through various chemical reactions and evaluated for their biological activities, showing promising results as anticancer agents (Hassan, Hafez, & Osman, 2014), (Hassan, Hafez, Osman, & Ali, 2015).

Structural Characterization and Molecular Docking Studies

The structural characterization of these compounds has been a crucial aspect of their development, with studies revealing their complex molecular structures and interactions. Molecular docking studies have provided insights into the interaction between these compounds and specific enzymes, suggesting potential mechanisms of action as COX-2 inhibitors or anti-inflammatory drugs. Such studies are foundational for understanding the pharmacological potential of these compounds and guiding further drug development processes (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Antifungal and Antimicrobial Applications

In addition to anticancer properties, some derivatives of the compound have shown significant antifungal and antimicrobial activities. These findings highlight the versatility of pyrazole derivatives in addressing various types of pathogens, presenting a broad spectrum of potential applications in antimicrobial therapy. The synthesis and evaluation of these compounds against phytopathogenic fungi and other microbes underscore their potential as lead compounds in the development of new antifungal and antimicrobial agents (Du et al., 2015).